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An In-depth Technical Guide to the Physical and Chemical Properties of Zinc Nitrate Solution

Introduction
Zinc nitrate, with the chemical formula Zn(NO₃)₂, is an inorganic salt that serves as a critical

precursor and reagent in numerous scientific and industrial applications. Typically encountered

as the hexahydrate, Zn(NO₃)₂·6H₂O, this colorless, crystalline solid is highly soluble in water

and alcohol.[1][2] Its utility is particularly pronounced in the fields of materials science, chemical

synthesis, and pharmacology. In drug development and research, zinc nitrate is frequently

employed as a precursor for the synthesis of zinc oxide (ZnO) nanoparticles, which are

explored for applications in drug delivery, bio-imaging, and as antimicrobial agents.[3][4] This

guide provides a comprehensive overview of the core physical and chemical properties of

aqueous zinc nitrate solutions, detailed experimental protocols, and its applications relevant to

researchers and drug development professionals.

Physical Properties
Zinc nitrate solutions are colorless and odorless. The properties of the solid hydrate, which is

the typical starting material for creating these solutions, are summarized below, followed by the

properties of the aqueous solution itself.

Table 1: Physical Properties of Zinc Nitrate and its Hydrates
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Property Value

Chemical Formula Zn(NO₃)₂

Molar Mass (Anhydrous) 189.36 g/mol [1]

Molar Mass (Hexahydrate) 297.49 g/mol [1]

Appearance Colorless, deliquescent crystals[1][5]

Melting Point (Hexahydrate) 36.4 °C[1][2]

Boiling Point (Hexahydrate) ~125 °C (decomposes)[1][2][6]

Solubility in Water (Hexahydrate) 184.3 g / 100 mL at 20 °C[1][5]

| Solubility | Very soluble in alcohol[1] |

Table 2: Density of Aqueous Zinc Nitrate Solutions at 18°C

Concentration (% w/w) Density (g/cm³)

2 1.0154

4 1.0322

6 1.0496

8 1.0675

10 1.0859

12 1.1048

18 1.1652

20 1.1865

25 1.2427

30 1.3029

35 1.3678
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(Data sourced from the Handbook of Chemistry and Physics)[7]

Chemical Properties
Acidity and Hydrolysis
When dissolved in water, zinc nitrate dissociates into zinc cations (Zn²⁺) and nitrate anions

(NO₃⁻).[8] The zinc ion undergoes hydrolysis, reacting with water to produce H⁺ ions, which

renders the solution acidic.[9][10][11] This is characteristic of a salt formed from a strong acid

(nitric acid) and a weak base (zinc hydroxide).[9][12] A 17% zinc solution (equivalent to 50%

Zn(NO₃)₂) typically exhibits a pH in the range of 2.5 to 4.0.[13]

The hydrolysis reaction can be represented as: Zn²⁺(aq) + 2H₂O(l) ⇌ Zn(OH)₂(s) + 2H⁺(aq)[10]

Reactions in Aqueous Solution
Aqueous zinc nitrate participates in several key chemical reactions, primarily double

displacement reactions that result in the formation of precipitates.

Reaction with Hydroxides: Adding a strong base like sodium hydroxide (NaOH) or a weak

base like ammonia (NH₃) to a zinc nitrate solution results in the formation of a white

precipitate of zinc hydroxide (Zn(OH)₂).[14]

Zn(NO₃)₂(aq) + 2NaOH(aq) → Zn(OH)₂(s) + 2NaNO₃(aq)

Reaction with Carbonates: The reaction with sodium carbonate (Na₂CO₃) produces a white

precipitate of zinc carbonate (ZnCO₃).[1][14]

Zn(NO₃)₂(aq) + Na₂CO₃(aq) → ZnCO₃(s) + 2NaNO₃(aq)[1]

Reaction with Sulfides: Introducing a sulfide source, such as sodium sulfide (Na₂S),

ammonium sulfide ((NH₄)₂S), or hydrogen sulfide (H₂S), yields an insoluble white precipitate

of zinc sulfide (ZnS).[14][15]

Zn(NO₃)₂(aq) + (NH₄)₂S(aq) → ZnS(s) + 2NH₄NO₃(aq)[16]

Thermal Decomposition
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Upon heating, solid zinc nitrate undergoes thermal decomposition. It does not boil but breaks

down to form solid zinc oxide (ZnO), nitrogen dioxide gas (NO₂), and oxygen gas (O₂).[1][17]

[18][19] This reaction is fundamental to the synthesis of ZnO nanoparticles from a zinc nitrate
precursor.[1]

The balanced chemical equation is: 2Zn(NO₃)₂(s) → 2ZnO(s) + 4NO₂(g) + O₂(g)[17][18][19]

Applications in Drug Development: Precursor for
ZnO Nanoparticles
One of the most significant applications of zinc nitrate for researchers is its role as a precursor

in the synthesis of zinc oxide nanoparticles (ZnO-NPs).[20] ZnO-NPs are of great interest in the

biomedical field due to their biocompatibility, low toxicity, and unique electronic and

photochemical properties.[4] They are extensively investigated for use in targeted drug delivery,

as anti-cancer agents, and in bio-imaging.[3][4] The synthesis often involves a precipitation

reaction followed by calcination, where zinc nitrate solution is treated with a base to precipitate

zinc hydroxide, which is then heated to yield ZnO.[21][22][23]

Experimental Protocols
Synthesis of Zinc Oxide Nanoparticles via Chemical
Precipitation
This protocol outlines a common method for synthesizing ZnO nanoparticles using zinc nitrate,

adapted from several cited experimental procedures.[21][22][24]

Materials:

Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Deionized water

Magnetic stirrer and hot plate

Centrifuge
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Muffle furnace

Methodology:

Preparation of Precursor Solutions:

Prepare a 0.2 M aqueous solution of zinc nitrate by dissolving the appropriate amount of

Zn(NO₃)₂·6H₂O in deionized water.[21][24]

Prepare a 0.4 M aqueous solution of NaOH or KOH in a separate beaker.[21][24]

Precipitation:

Place the zinc nitrate solution on a magnetic stirrer and maintain vigorous stirring at room

temperature.[21]

Slowly add the hydroxide solution dropwise to the zinc nitrate solution. A white

suspension of zinc hydroxide (Zn(OH)₂) will form immediately.[21][22]

Continue the reaction under constant stirring for approximately 2 hours to ensure

completion.[22]

Separation and Washing:

Allow the white precipitate to settle overnight, then carefully decant the supernatant liquid.

[22]

Alternatively, centrifuge the suspension (e.g., at 8000 rpm for 10 minutes) to separate the

precipitate.[23]

Wash the collected precipitate three times with deionized water to remove byproducts and

unreacted ions. Centrifuge the mixture after each wash.[22]

Drying and Calcination:

Dry the washed precipitate in an oven at approximately 80-100 °C overnight. This step

begins the conversion of Zn(OH)₂ to ZnO.[22]
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Calcine the dried white powder in a muffle furnace at a temperature of 500 °C for 3 hours.

This final heating step completes the thermal decomposition of the hydroxide into

crystalline zinc oxide nanoparticles.[23][24]

Zn(OH)₂(s) → ZnO(s) + H₂O(g)

Visualizations
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Caption: Workflow for ZnO nanoparticle synthesis.
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Caption: Key reactions of aqueous zinc nitrate.

Logical Pathway for ZnO-NP Based Drug Delivery

Zinc Nitrate Solution
(Precursor)

Synthesis via
Precipitation/Calcination

ZnO Nanoparticles
(Core Material)

Surface Functionalization
(e.g., PEG, Folic Acid)

Drug Loading
(e.g., Curcumin, Paclitaxel)

Functionalized, Drug-Loaded
ZnO Nanocarrier

Targeted Drug Delivery
(e.g., to Cancer Cells)

pH-Triggered
Drug Release

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b079279?utm_src=pdf-body
https://www.benchchem.com/product/b079279?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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